Cas no 226697-96-7 (Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI))

Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI) structure
226697-96-7 structure
Product Name:Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI)
CAS No:226697-96-7
MF:C25H41NO6
MW:451.596148252487
CID:266933
Update Time:2024-03-01

Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI)
    • (+)-Consolinine
    • Consolinine
    • Aconitane-1,14-diol, 20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1α,6α,14α,16β)- (9CI)
    • Inchi: 1S/C25H41NO6/c1-6-26-11-23(12-29-2)8-7-16(27)25-14-9-13-15(30-3)10-24(32-5,17(14)19(13)28)18(22(25)26)20(31-4)21(23)25/h13-22,27-28H,6-12H2,1-5H3/t13-,14-,15-,16-,17-,18-,19-,20-,21+,22+,23-,24-,25-/m0/s1
    • InChI Key: DFEZSQMRHFPRME-LNEJQENQSA-N
    • SMILES: [C@@H]12[C@@]3(OC)[C@H]4[C@H](C[C@H]([C@@H]4O)[C@@H](OC)C3)[C@]34[C@@H]1N(CC)C[C@@](CC[C@@H]3O)(COC)[C@H]4[C@H]2OC

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • XLogP3: 0.264

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 552.9±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 13.82±0.70(Predicted)

Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI) Related Literature

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